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Compound of Interest

Compound Name: 4-Bromo-5-chloroisoquinoline

Cat. No.: B567290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical information for sourcing 4-Bromo-5-
chloroisoquinoline (CAS No. 1256787-17-3), a key heterocyclic building block for research

and development in medicinal chemistry and materials science. Below, you will find a summary

of commercial suppliers, a representative experimental protocol for the synthesis of a related

compound, and logical workflows to aid in the procurement and synthesis processes.

Commercial Availability
4-Bromo-5-chloroisoquinoline is a specialized chemical intermediate available from a select

number of suppliers. The primary identifier for this compound is its CAS number: 1256787-17-

3. When sourcing, it is crucial to use this number to ensure the correct isomer is being

procured.

The following table summarizes the currently available commercial sources for 4-Bromo-5-
chloroisoquinoline. Pricing and availability are subject to change and should be confirmed

directly with the supplier.
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Supplier
CAS
Number

MDL
Number

Molecular
Formula

Molecular
Weight

Available
Quantities
& Pricing

Apollo

Scientific

1256787-17-

3

MFCD11044

700
C₉H₅BrClN 242.50

100mg

(£74.00),

250mg

(£92.00), 1g

(£233.00), 5g

(£1,163.00)

BLD Pharm
1256787-17-

3

MFCD18260

470
C₉H₅BrClN 242.50

Contact for

details[1]

Sunway

Pharm Ltd

1256787-17-

3
- C₉H₅BrClN 242.50

Contact for

details[2]

Fluorochem

UK

1256787-17-

3
- C₉H₅BrClN 242.50

Contact for

details

Experimental Protocols
Detailed synthesis protocols for 4-Bromo-5-chloroisoquinoline are not readily available in

public literature. However, the Sandmeyer reaction is a fundamental and widely used method

for the introduction of a chloro group onto an aromatic ring, starting from a primary amine. The

following protocol for the synthesis of 5-chloroisoquinoline from 5-aminoisoquinoline illustrates

a key transformation that could be adapted in a multi-step synthesis of the target compound.[3]

Representative Synthesis: 5-Chloroisoquinoline via Sandmeyer Reaction[3]

This two-stage reaction involves the diazotization of 5-aminoisoquinoline followed by a

copper(I) chloride-catalyzed displacement.

Stage 1: Diazotization of 5-Aminoisoquinoline

In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer and

thermometer, suspend 5.0 g of 5-aminoisoquinoline in 50 mL of deionized water.

Cool the suspension to 0-5 °C using an ice-salt bath.
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Slowly add 15 mL of concentrated hydrochloric acid while maintaining the temperature below

5 °C. Stir for an additional 15 minutes.

In a separate beaker, dissolve 2.5 g of sodium nitrite in 10 mL of deionized water and cool

the solution in an ice bath.

Add the cold sodium nitrite solution dropwise to the 5-aminoisoquinoline hydrochloride

suspension over 30 minutes, keeping the reaction temperature between 0 °C and 5 °C.

After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C to

ensure the complete formation of the diazonium salt solution.

Stage 2: Sandmeyer Reaction

In a 500 mL beaker, dissolve 5.0 g of copper(I) chloride in 25 mL of concentrated

hydrochloric acid with gentle warming, then cool the solution to 0-5 °C.

Slowly add the previously prepared cold diazonium salt solution to the copper(I) chloride

solution. Vigorous evolution of nitrogen gas will occur.

Once the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.

Heat the mixture to 60 °C for 30 minutes to ensure the complete decomposition of any

remaining diazonium salt.

Work-up and Purification

Cool the reaction mixture and neutralize it to a pH of 8-9 by slowly adding a 20% aqueous

sodium hydroxide solution.

Transfer the mixture to a separatory funnel and extract the product with dichloromethane (3 x

50 mL).

Combine the organic layers, wash with water and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator to obtain the crude 5-chloroisoquinoline.
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The crude product can be further purified by column chromatography or recrystallization.

Visualized Workflows
The following diagrams illustrate key logical processes for researchers working with specialized

chemicals.
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Caption: A typical workflow for sourcing a specialized research chemical.
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Preparation of Diazonium Salt
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Cool to 0-5 °C

Add NaNO₂ (aq)
Dropwise
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Caption: Logical steps of the Sandmeyer reaction for synthesizing a chloro-isoquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chloroisoquinoline-suppliers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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